Cas no 1807251-24-6 (Ethyl 6-chloro-2-cyano-3-mercaptophenylacetate)

• Product Name: Ethyl 6-chloro-2-cyano-3-mercaptophenylacetate
• CAS No: 1807251-24-6
• MF: C₁₁H₁₀ClNO₂S
• MW: 255.720600605011
• CID: 4945233
• Update Time: 2025-05-24

Ethyl 6-chloro-2-cyano-3-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-2-cyano-3-mercaptophenylacetate

• Inchi： 1S/C11H10ClNO2S/c1-2-15-11(14)5-7-8(6-13)10(16)4-3-9(7)12/h3-4,16H,2,5H2,1H3
• InChI Key： PROCQILEXIOUIY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C#N)=C1CC(=O)OCC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.6
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 6-chloro-2-cyano-3-mercaptophenylacetate

Recent Advances in the Study of Ethyl 6-chloro-2-cyano-3-mercaptophenylacetate (CAS: 1807251-24-6) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 6-chloro-2-cyano-3-mercaptophenylacetate (CAS: 1807251-24-6) is a synthetic intermediate that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its unique thiol and cyano functional groups, serves as a key building block for the synthesis of various biologically active molecules. Recent studies have explored its potential in the development of novel therapeutics, particularly in the areas of enzyme inhibition and targeted drug delivery.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Ethyl 6-chloro-2-cyano-3-mercaptophenylacetate in the synthesis of potent cysteine protease inhibitors. The researchers demonstrated that derivatives of this compound exhibit high selectivity and affinity for cathepsin B, an enzyme implicated in cancer metastasis and inflammatory diseases. The study utilized molecular docking and kinetic assays to validate the inhibitory effects, paving the way for further optimization of these derivatives as potential anticancer agents.

In addition to its applications in enzyme inhibition, Ethyl 6-chloro-2-cyano-3-mercaptophenylacetate has been investigated for its utility in prodrug design. A recent preprint on BioRxiv described its use as a thiol-responsive linker in prodrug systems, enabling controlled release of active pharmaceutical ingredients (APIs) in reducing environments such as tumor tissues. This approach leverages the compound's mercapto group for selective activation, offering a promising strategy to enhance the therapeutic index of chemotherapeutic agents.

Further advancements in synthetic methodologies have also been reported. A 2024 paper in Organic Letters detailed a novel one-pot synthesis of Ethyl 6-chloro-2-cyano-3-mercaptophenylacetate using a palladium-catalyzed C-S coupling reaction, which significantly improved the yield and scalability compared to traditional methods. This development is expected to facilitate broader adoption of the compound in industrial-scale pharmaceutical production.

Despite these promising findings, challenges remain in the optimization of Ethyl 6-chloro-2-cyano-3-mercaptophenylacetate-based compounds for clinical use. Issues such as metabolic stability and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Nevertheless, the compound's versatility and the growing body of research supporting its applications underscore its potential as a valuable tool in chemical biology and drug discovery.